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The following table summarizes two silicon-based materials studied for enhancing solar cells, which may

Compound Focus: Disilylsilane
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share some chemical or functional similarities with the disilylsilane compounds you are inquiring about.

Application - .
Material in Solar Key Findings & Function Clteo_l Ex_perlmental
Fabrication Method
Cells
Oligothienyl Silane Donor Designed for tunable Computational
Derivatives [1] material in optoelectronic properties; Design via DFT:
organic solar  acts as a donor in a 3D Molecular structures
cells (OSCs)  network to reduce the were optimized using
HOMO-LUMO band gap, the DFT/CAM-
broadening light absorption  B3LYP/6-31(d, p)
[1]. method in Gaussian
09 to simulate
properties like open-
circuit voltage and
absorption spectra [1].
Decaphenylcyclopentasilane Interfacial Spin-coated between Spin-Coating &
(DPPS) [2] layer in perovskite and hole Annealing: A DPPS
perovskite transport layer; acts as a solution in
solar cells protective/passivation layer  chlorobenzene was

and enhances hole

dropped onto the
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Application . .
. ) o ) Cited Experimental
Material in Solar Key Findings & Function .
Cell Fabrication Method
ells

transfer, improving device perovskite layer during

efficiency and long-term spin-coating (last 15
stability [2]. sec). The device was
subsequently

annealed at 190°C for
16 minutes [2].

Experimental Protocol: Applying a Polysilane Layer in
Perovskite Solar Cells

Based on one of the relevant studies, here is a detailed protocol for incorporating a polysilane (DPPS) layer,

which could serve as a reference for methodology [2].

¢ 1. Objective: To integrate a Decaphenylcyclopentasilane (DPPS) layer between the perovskite and
hole transport layer to improve efficiency and stability.
e 2. Materials & Equipment:

o Substrate: F-doped tin oxide (FTO) glass.

o Key Materials: Compact TiOz precursor, mesoporous TiOz paste, PbClz, CH3sNHsl
(methylammonium iodide), N,N-Dimethylformamide (DMF), DPPS (e.g., OGSOL SI-30-15),
chlorobenzene, spiro-OMeTAD, gold wire for electrodes.

o Equipment: Ultrasonic cleaner, UV-ozone cleaner, spin coater, hot plates, tube furnace for
high-temperature annealing, solar simulator, source measure unit (e.g., Keysight B2901A).

e 3. Step-by-Step Procedure:

o Substrate Preparation: Clean FTO substrates sequentially with methanol and acetone in an
ultrasonic bath, followed by UV-ozone treatment.

o Electron Transport Layer (ETL) Fabrication:

= Spin-coat a compact TiO2 layer from a titanium diisopropoxide bis(acetylacetonate)
solution in 1-butanol onto the FTO. Anneal at 125°C, then 550°C.

= Spin-coat a mesoporous TiOz layer (prepared from TiOz2 powder P-25) and anneal again
at 550°C.

o Perovskite Layer Deposition:

= Prepare a precursor solution of PbCl2 and CHsNHsl in a 1:3 molar ratio in DMF.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.mdpi.com/2673-4583/9/1/20
https://www.mdpi.com/2673-4583/9/1/20
https://www.mdpi.com/2673-4583/9/1/20
https://www.smolecule.com/products/s1893276?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

= Deposit the layer using a multi-step spin-coating process with air-blowing at 90°C during
the steps to control crystallization.

o DPPS Layer Application (Critical Step):

= Prepare a solution of DPPS (10 mg) in chlorobenzene (0.5 mL).
= During the final 15 seconds of the last perovskite spin-coating step, drop-cast the DPPS
solution onto the spinning substrate (anti-solvent method).

o Annealing: Anneal the entire device at 190°C for 16 minutes.

o Hole Transport Layer (HTL) and Electrode Deposition:

= Spin-coat a layer of spiro-OMeTAD onto the DPPS/perovskite stack.
= Finally, thermally evaporate gold electrodes onto the HTL.
e 4, Characterization & Analysis:

o Photovoltaic Performance: Measure current density-voltage (J-V) curves under a standard
solar simulator (AM 1.5G, 100 mW cm~2) to determine efficiency (n), short-circuit current (Jsc),
open-circuit voltage (Voc), and fill factor (FF).

o Microstructural Analysis: Use X-ray diffraction (XRD) and transmission electron microscopy
(TEM) to examine crystal structure, orientation, and interface morphology.

o Stability Testing: Monitor performance parameters over time (e.g., hundreds of days) under
ambient or controlled conditions to assess long-term stability.

The workflow for this protocol is summarized in the diagram below.
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(Start: Substrate PreparatiorD

DPPS Layer Application
- Drop-cast DPPS solution
(final 15 sec of spin-coating)

Annealing
190°C for 16 min

Characterization & Analysis
- J-V measurements
- XRD/TEM analysis
- Stability testing
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Suggestions for Further Research

Given the lack of direct information on disilylsilanes, I suggest the following paths to locate more specific

details:

¢ Refine Your Search Terminology: The term "disilylsilane" is highly specific. Broaden your search to
include related classes like "oligomeric silanes"”, "polysilanes”, or "organosilicon photovoltaic
materials".

e Consult Specialized Databases: Deepen your literature search using scholarly databases like
SciFinder, Reaxys, or IEEE Xplore, which index patents and journal articles in material science and
engineering with more granular chemical detail.

¢ Review Underlying Theories: The general chemical bonding theory at material interfaces,
including how silane-based coupling agents form bonds, is a fundamental concept supporting the use
of such materials in device fabrication [3]. Understanding this can help in designing new protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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